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An In-depth Technical Guide to the Aqueous Solubility of Basic Red 46

Introduction
Basic Red 46 (C.I. 110825; CAS No. 12221-69-1) is a cationic azo dye widely utilized in the

textile industry for dyeing acrylic fibers and their blends.[1] Presented as a dark red powder, its

efficacy in dyeing processes is significantly influenced by its solubility in aqueous media.[1][2]

[3] As a cationic dye, it possesses a positive charge, which facilitates strong electrostatic

interactions with the anionic sites present in substrates like acrylic fibers.[1] Understanding the

solubility characteristics of Basic Red 46 is crucial for optimizing dyeing protocols, ensuring

uniform coloration, and developing effective wastewater treatment methods for dye removal.[4]

[5][6]

This technical guide provides a comprehensive overview of the aqueous solubility of Basic
Red 46, presenting quantitative data, detailing factors that influence its solubility, and outlining

a standardized experimental protocol for its determination.

Quantitative Solubility Data
The aqueous solubility of Basic Red 46 has been reported at various temperatures. This data

is essential for preparing dye baths and understanding the dye's behavior under different

processing conditions. The available quantitative data is summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b079570?utm_src=pdf-interest
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.nbinno.com/article/reactive-dyes/science-of-basic-red-46-dye-sourcing-pu
https://www.nbinno.com/article/reactive-dyes/science-of-basic-red-46-dye-sourcing-pu
https://www.chembk.com/en/chem/Basic%20red%2046
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0965640.htm
https://www.nbinno.com/article/reactive-dyes/science-of-basic-red-46-dye-sourcing-pu
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.researchgate.net/figure/Chemical-structure-of-Basic-Red-46_fig1_331510899
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12195645/
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C) Solubility (g/L) Source(s)

30 80 [3][7][8][9]

60 80 [7]

90 80 [7]

Note: While some sources indicate the solubility remains 80 g/L at 60°C and 90°C, this may

reflect the maximum concentration tested for dyeing applications rather than the saturation limit

at those temperatures. Generally, the solubility of solids in liquids increases with temperature.

Factors Influencing Aqueous Solubility
The dissolution of Basic Red 46 in water is a complex process governed by several

physicochemical factors.

Temperature: Temperature is a critical factor. The dyeing of acrylic fibers with Basic Red 46
is often performed at high temperatures, around 120°C, where the color remains stable.[2][7]

While specific data is limited, the solubility is expected to increase with temperature,

facilitating the dissolution of the dye in the dye bath.

pH: The pH of the aqueous solution plays a significant role. Dyeing processes are typically

conducted in acidic conditions, within a pH range of 3.0 to 6.5.[7] For dyeing light shades, a

pH of 3.0-3.5 is recommended, while for darker shades, the pH can be below 6.5.[7] The

dye's stability and solubility are maintained within this acidic to slightly acidic range.

Presence of Other Ions: The dyeing bath for Basic Red 46 often contains acetic acid and

sodium acetate.[7] The presence of these electrolytes can influence the solubility of the dye.

Furthermore, the dye's color may be slightly altered by the presence of copper or chromium

ions, while iron ions have no effect on the color.[2][7]

Experimental Protocol for Solubility Determination
The following is a standardized protocol for determining the aqueous solubility of Basic Red
46, based on the equilibrium saturation method.

1. Materials and Equipment:
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Basic Red 46 dye powder

Distilled or deionized water

Thermostatic shaker bath or magnetic stirrer with a hotplate

Calibrated thermometer

Centrifuge

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

pH meter

Syringe filters (e.g., 0.45 µm pore size)

2. Preparation of Calibration Curve:

Accurately weigh a small amount of Basic Red 46 and dissolve it in a known volume of

distilled water to prepare a stock solution of known concentration (e.g., 100 mg/L).

From the stock solution, prepare a series of standard solutions of decreasing concentrations

through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Basic Red 46 using the UV-Vis Spectrophotometer.

Plot a graph of absorbance versus concentration to create a standard calibration curve.

3. Solubility Measurement (Equilibrium Method):

Add an excess amount of Basic Red 46 powder to a known volume of distilled water in a

sealed container (e.g., a flask). The amount should be more than what is expected to

dissolve to ensure a saturated solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/product/b079570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the container in a thermostatic shaker bath set to the desired temperature (e.g., 30°C).

Allow the solution to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

After equilibration, let the solution stand to allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the

sample through a syringe filter to remove any suspended solid particles.

Dilute the filtered, saturated solution with a known volume of distilled water to bring its

concentration within the range of the calibration curve.

Measure the absorbance of the diluted sample using the UV-Vis Spectrophotometer at λmax.

Using the calibration curve and accounting for the dilution factor, calculate the concentration

of the saturated solution. This concentration represents the solubility of Basic Red 46 at that

specific temperature.

Repeat the experiment at different temperatures as required.

Visualization of Experimental Workflow
The logical flow for determining the aqueous solubility of Basic Red 46 is depicted in the

following diagram.
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Caption: Experimental workflow for determining the solubility of Basic Red 46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. chembk.com [chembk.com]

3. BASIC RED 46 | 12221-69-1 [chemicalbook.com]

4. researchgate.net [researchgate.net]

5. C.I. Basic Red 46 Removal from Sewage by Carbon and Silica Based Composite:
Equilibrium, Kinetic and Electrokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]

6. Application of Response Surface Methodology for the Optimization of Basic Red 46 Dye
Degradation in an Electrocoagulation–Ozonation Hybrid System - PMC
[pmc.ncbi.nlm.nih.gov]

7. Basic Red 46 - Cationic Red 46 - Cationic Red X-GRL from Emperor Chem
[emperordye.com]

8. Cas 12221-69-1,BASIC RED 46 | lookchem [lookchem.com]

9. Basic Red 46 | 12221-69-1 | Benchchem [benchchem.com]

To cite this document: BenchChem. [Solubility of Basic Red 46 in aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079570#solubility-of-basic-red-46-in-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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